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Introduction

Bevonescein (also known as ALM-488) is a novel peptide-dye conjugate designed for the real-
time fluorescent labeling of peripheral nerves.[1] This technology holds significant promise for
surgical applications, particularly in procedures where nerves are at risk of iatrogenic injury.[2]
A key advantage of Bevonescein is its ability to label both healthy and degenerated nerves, a
critical feature for delayed nerve repair surgeries where nerve atrophy and degeneration can
make identification challenging.[3]

Mechanism of Action

Bevonescein is a fluorescein-conjugated peptide that, when administered intravenously,
selectively binds to the connective tissue associated with nerves.[1] Its mechanism of action is
distinct from myelin-based nerve-targeting agents, as it targets the extracellular matrix of the
nerve.[2][4] This is particularly advantageous for labeling degenerated nerves, which are
characterized by demyelination.[4] As a result, Bevonescein can effectively illuminate
degenerated nerve segments that would be invisible to myelin-binding dyes.[4]

Applications

 Intraoperative Nerve Visualization: Bevonescein can be used as a surgical adjunct to
enhance the visualization of major nerves in real-time, helping to prevent inadvertent nerve
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injury.[5][6]

« |dentification of Degenerated Nerves: In cases of delayed peripheral nerve reconstruction,
Bevonescein can aid surgeons in identifying degenerated and atrophied nerve stumps.[3][4]

» Fluorescence-Guided Surgery: This technology has the potential to improve the precision
and safety of various surgical procedures, including head and neck surgeries.[5][7]

Quantitative Data Summary

The efficacy of Bevonescein in labeling degenerated nerves has been demonstrated in
preclinical studies. The signal-to-background ratio (SBR) is a key metric used to quantify the
visibility of the fluorescently labeled nerve against the surrounding tissue.
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. Mean Signal-
Imaging
Study Type Nerve Type . to-Background Reference
Modality .
Ratio (SBR)
Murine Facial White Light
Degenerated
Nerve Reflectance 1.08 (SD: 0.07) [3]
Nerves
Transection (WLR)
Fluorescence
Imaging (FL) with  2.11 (SD: 0.31) [3]
Bevonescein
Murine Chronic
) Degenerated )
Facial Nerve Bevonescein 3.31+1.11 [4]
] Nerves
Transection
Oxazine-4
(myelin-binding 1.27+0.54 [4]
dye)
Autonomic ]
Bevonescein 1.77 £ 0.65 [4]
Nerves
Oxazine-4 1.11+0.14 [4]
Phase 1 Clinical
Trial (Head and Intact Nerves White Light 1.3+0.2 [8]
Neck Surgery)
Bevonescein
21+0.8 [8]

(500 mg dose)

Experimental Protocols

In Vivo Fluorescence Labeling of Degenerated Nerves in a Murine Model

This protocol is based on studies investigating the efficacy of Bevonescein in labeling
degenerated facial nerves in mice.[3][4]

1. Animal Model and Surgical Procedure:
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Animal Model: Wild-type mice are used for this procedure.[3][4]

Nerve Injury Model: To induce nerve degeneration, a transection of the marginal mandibular
branch of the facial nerve is performed.[4] The nerve is allowed to degenerate for a period of
9 to 12 weeks, or even up to five months.[3][4]

. Bevonescein Administration:

Dosage: Bevonescein (ALM-488) is administered via intravenous infusion. A typical dose
used in murine models is 900 nmol.[1]

Timing: The infusion is performed prior to the surgical exploration and imaging session. An
observation period of approximately 90 minutes is allowed post-infusion for the agent to
circulate and bind to the nerve tissue.[1]

. In Vivo Fluorescence Imaging:

Imaging System: A surgical microscope equipped for fluorescence imaging is used. For
example, the Zeiss Tivato surgical microscope with a Yellow 560 filter.[7]

Procedure:
o The mice are anesthetized and the surgical site is re-exposed.
o The area of the transected and degenerated nerve is explored.

o Imaging is performed under both standard white light reflectance (WLR) and fluorescence
imaging (FL) modes.[3]

. Image Analysis and Quantification:
Software: Image analysis software such as ImageJ is used for quantitative analysis.[3]
Signal-to-Background Ratio (SBR) Calculation:
o The mean gray value of the nerve segment is measured under both WLR and FL.

o The mean gray value of adjacent non-nerve soft tissue is also measured.
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o The SBR is calculated by dividing the mean gray value of the nerve by the mean gray
value of the background tissue.[4]

Diagrams
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Experimental Workflow: Bevonescein Labeling of Degenerated Nerves
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Caption: Experimental workflow for Bevonescein labeling.
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Key Signaling Pathways in Wallerian Degeneration
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Caption: Signaling pathways in nerve degeneration.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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